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Compound of Interest

Compound Name: Hexaethylbenzene

Cat. No.: B1594043 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Hexaethylbenzene is a symmetrically substituted aromatic hydrocarbon. This document

provides a comprehensive overview of its molecular structure, formula, and key

physicochemical properties. It includes a detailed compilation of spectroscopic data, a

summary of its crystal structure, and a representative synthetic protocol. This technical guide is

intended to serve as a core resource for researchers and professionals in chemistry and drug

development who require detailed information on this compound.

Molecular Formula and Structure
Hexaethylbenzene is an aromatic compound in which all six hydrogen atoms of the benzene

ring are replaced by ethyl groups.

Molecular Formula: C₁₈H₃₀

The structure consists of a central planar benzene ring with six ethyl groups attached to each

carbon atom of the ring.

Diagram of Molecular Structure
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Caption: 2D representation of the hexaethylbenzene molecule.

Physicochemical Properties
A summary of the key physicochemical properties of hexaethylbenzene is provided in the

table below.

Property Value Reference

Molecular Weight 246.44 g/mol [1]

Appearance White solid [1]

Melting Point 129-132 °C

Boiling Point 298 °C

Density 0.919 g/cm³

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of hexaethylbenzene.

¹H NMR Spectroscopy
Due to the high symmetry of the molecule, the ¹H NMR spectrum is relatively simple.

Chemical Shift (δ) Multiplicity Integration Assignment

~1.1 ppm Triplet 18H -CH₃

~2.5 ppm Quartet 12H -CH₂-

¹³C NMR Spectroscopy
The ¹³C NMR spectrum is also simplified due to the molecule's symmetry.
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Chemical Shift (δ) Assignment

~15 ppm -CH₃

~23 ppm -CH₂-

~140 ppm Aromatic C

Infrared (IR) Spectroscopy
Key IR absorption peaks for hexaethylbenzene are listed below.

Wavenumber (cm⁻¹) Intensity Assignment

2965-2850 Strong C-H stretch (alkyl)

1600-1450 Medium C=C stretch (aromatic)

1380-1365 Medium C-H bend (alkyl)

Crystal Structure
The crystal structure of hexaethylbenzene has been determined to be triclinic. Detailed

crystallographic data, including precise bond lengths and angles, can be obtained from

crystallographic databases.

Experimental Protocols: Synthesis of
Hexaethylbenzene
Hexaethylbenzene can be synthesized via a Friedel-Crafts alkylation reaction. A

representative protocol is detailed below.

Friedel-Crafts Ethylation of Benzene
This method involves the exhaustive ethylation of benzene using an ethylating agent in the

presence of a Lewis acid catalyst.

Materials:
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Benzene

Ethyl bromide (or other suitable ethylating agent)

Anhydrous aluminum chloride (AlCl₃)

Anhydrous solvent (e.g., carbon disulfide)

Hydrochloric acid (HCl), dilute

Sodium bicarbonate (NaHCO₃) solution, saturated

Anhydrous magnesium sulfate (MgSO₄)

Hexane

Procedure:

A three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser,

and a dropping funnel is charged with anhydrous aluminum chloride and anhydrous carbon

disulfide under a dry nitrogen atmosphere.

Benzene is added to the stirred suspension.

Ethyl bromide is added dropwise from the dropping funnel to the reaction mixture. The rate of

addition should be controlled to maintain a gentle reflux.

After the addition is complete, the reaction mixture is heated at reflux for several hours to

ensure complete ethylation.

The reaction mixture is cooled to room temperature and then poured slowly onto a mixture of

crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride

complex.

The organic layer is separated, and the aqueous layer is extracted with hexane.

The combined organic layers are washed with water, then with saturated sodium bicarbonate

solution, and finally with brine.
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The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

removed by rotary evaporation.

The crude product is purified by recrystallization from a suitable solvent (e.g., ethanol or

hexane) to yield hexaethylbenzene as a white solid.

Diagram of Synthetic Workflow
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Caption: General workflow for the synthesis of hexaethylbenzene.

Conclusion
This technical guide provides essential information on the molecular structure, formula, and

properties of hexaethylbenzene. The compiled data and synthetic protocol offer a valuable

resource for researchers and professionals requiring a detailed understanding of this

compound for applications in organic synthesis, materials science, and drug development. The

provided diagrams and tables are designed for quick reference and easy comparison of key

data points.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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